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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B037631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Identity
Guazatine acetate is the salt of guazatine, a non-systemic contact fungicide and bird repellent.

[1][2] It is not a single chemical entity but a complex reaction mixture produced by the

amidination of technical iminodi(octamethylene)diamine.[3][4][5] This mixture comprises

numerous guanidines and polyamines, with the most abundant components being the fully

guanidated triamine (GGG) and diamine (GG).[5][6] Formulations are typically aqueous

solutions of the acetate salts to enhance stability.[2][7] Due to its multicomponent nature,

analysis and toxicological assessment require specific approaches, often using marker

compounds for quantification.[4]

CAS Number: 115044-19-4[3]

Chemical Class: Guanidine Fungicide[2]

Primary Uses: Seed treatment for cereals, post-harvest dip for citrus and other fruits.[8]

Hazard Identification and GHS Classification
Guazatine acetate is classified as a hazardous substance with significant acute toxicity via

inhalation, oral, and dermal routes.[9]

GHS Hazard Statements:
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H330: Fatal if inhaled (Acute Toxicity, Inhalation - Category 1)[9]

H302: Harmful if swallowed (Acute Toxicity, Oral - Category 4)[9]

H312: Harmful in contact with skin (Acute Toxicity, Dermal - Category 4)[9]

H400: Very toxic to aquatic life (Hazardous to the aquatic environment, acute hazard -

Category 1)[9]

Toxicological Profile
The toxicological data for Guazatine acetate indicates moderate to high acute toxicity in

mammals and high toxicity to aquatic organisms.

Acute Toxicity
Exposure can cause adverse effects through oral ingestion, dermal contact, and is particularly

dangerous if inhaled.[8] Symptoms of exposure may include nausea, vomiting, gastrointestinal

discomfort, and diarrhea.[8]

Table 1: Acute Mammalian Toxicity Data

Endpoint Species Route Value Reference

LD₅₀ Rat Oral
~227-308
mg/kg

[8][10]

LD₅₀ Rat Dermal >1000 mg/kg [8][10]

LD₅₀ Rabbit Dermal 1176 mg/kg [10]

LC₅₀ (4hr) Rat Inhalation 0.163 mg/L [8]

LD₅₀ Pigeon Oral 82 mg/kg [8][10]

| LD₅₀ | Japanese Quail | Oral | 429 mg/kg |[10] |

Chronic Toxicity and Acceptable Daily Intake (ADI)
Long-term feeding studies have been conducted to establish safe exposure levels.
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Table 2: Chronic Toxicity Data and Reference Values

Study / Value Species Finding Reference

2-Year Feeding
Trial

Rat & Dog

No-Observed-
Effect Level
(NOEL): 200 mg/kg
in diet

[10]

| Acceptable Daily Intake (ADI) | Human | 0.006 mg/kg/day (Based on a NOEL of 0.625

mg/kg/day from the most sensitive species) |[8] |

Carcinogenicity, Genotoxicity, and Reproductive Toxicity
Carcinogenicity: Based on available data, Guazatine acetate is not considered carcinogenic.

[8] Studies in rats showed no evidence of carcinogenicity.[10] It is not classified as a

carcinogen by IARC, NTP, or OSHA.

Genotoxicity: Specific genotoxicity studies were not detailed in the reviewed documents.

Reproductive and Developmental Toxicity: Guazatine acetate is reported to be non-

teratogenic in rats.[8][10] One safety data sheet noted "no data available" for reproductive

toxicity, suggesting no specific adverse effects have been identified.

Ecotoxicological Profile
Guazatine acetate is very toxic to aquatic life. Care must be taken to prevent its release into

waterways, drains, or sewers.[8]

Table 3: Aquatic Ecotoxicity Data
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Endpoint Species Value Reference

LC₅₀ (96h)
Rainbow Trout
(Oncorhynchus
mykiss)

1.41 mg/L

LC₅₀ (96h) Bluegill Sunfish 0.42 mg/L [8]

EC₅₀ (48h)
Water Flea (Daphnia

magna)
0.15 mg/L [8]

EC₅₀ (72h)
Algae (Raphidocelis

subcapitata)
0.0135 mg/L [8]

LD₅₀ (contact) Bees
>200 µ g/bee (Not

toxic)
[8][10]

| LC₅₀ (14d) | Earthworms | >1000 mg/kg |[10] |

Experimental Protocols and Methodologies
Detailed experimental protocols are proprietary and not fully available in the public domain.

However, summaries from regulatory evaluations provide insight into the methodologies used.

Animal Metabolism Studies
Objective: To understand the absorption, distribution, metabolism, and excretion of

Guazatine.

Methodology Summary: Studies were conducted on rats and lactating cows.[3][7] A common

approach involved administering a single oral dose of Guazatine acetate dual-labeled with

radioactive isotopes (e.g., ¹⁴C in the guanidino groups and ³H in the octyl moieties).[3] Urine,

feces, and tissues were collected over a period of 72 to 96 hours to measure radioactivity.[3]

Metabolites were identified in excreta and key tissues like the kidneys to determine the

biotransformation pathways, with deamidination being a primary route.[3][7]

Key Findings: The majority of an oral dose was eliminated in the feces, with a smaller portion

absorbed and excreted in the urine.[3] The highest tissue concentrations were found in the

kidneys.[7]
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Chronic Toxicity (2-Year Feeding Study)
Objective: To determine the long-term effects of dietary exposure and establish a No-

Observed-Effect Level (NOEL).

Methodology Summary: Studies were performed on rats and dogs, which were fed diets

containing various concentrations of Guazatine acetate for two years.[10] Endpoints

monitored would have included clinical observations, body weight, food consumption,

hematology, clinical chemistry, urinalysis, and comprehensive histopathological examination

of tissues at the end of the study.

Key Finding: The NOEL for both rats and dogs was determined to be 200 mg/kg in the diet.

[10]

Residue Analysis in Foodstuffs
Objective: To accurately quantify residues of the multi-component Guazatine mixture in

crops.

Methodology Summary: A reference method involves extraction with a formic

acid/water/acetone mixture, followed by chromatographic separation using Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS).[4] Because commercial

reference standards are also complex mixtures, the quantification process is challenging.[4]

[5] A common approach is to quantify four major "indicator" cations (GG, GGG, GGN, GNG)

and use a calculated factor, derived from the specific reference standard batch, to determine

the total Guazatine acetate residue.[4]

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling Guazatine acetate due to its

high acute inhalation toxicity and other hazards.

Engineering Controls & Personal Protective Equipment
(PPE)

Engineering Controls: Always handle Guazatine acetate in a well-ventilated area.[8] For

handling the solid form or creating aerosols, work under a chemical fume hood is required.
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Respiratory Protection: Wear appropriate respiratory protection to prevent inhalation of dust

or aerosols.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

Hand and Body Protection: Wear impervious protective gloves and clothing to prevent skin

contact.

Handling and Storage
Handling: Avoid breathing dust/aerosols.[8] Avoid contact with skin and eyes. Do not eat,

drink, or smoke in the work area.[8] Wash hands and exposed skin thoroughly after handling.

[8]

Storage: Store in a dry, cool, and well-ventilated area in the original, tightly closed container.

[11] The storage area should be locked up or accessible only to authorized personnel.

First Aid Measures
Inhalation: Immediately remove the person to fresh air. Call a physician or poison control

center without delay.[8] If breathing has stopped, provide artificial respiration.

Skin Contact: Immediately take off all contaminated clothing. Rinse skin thoroughly with soap

and water.[8] Seek medical attention if irritation occurs or if you feel unwell.[8]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[8] Seek immediate medical advice.[11]

Ingestion: Rinse mouth. Do NOT induce vomiting.[8] Immediately call a physician or poison

control center.[8]

Disposal
Waste material must be disposed of as hazardous waste in accordance with national and

local regulations. Do not allow the product to enter drains or waterways.[8] Uncleaned

containers should be handled as the product itself.

Visualized Workflows and Logic Diagrams
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The following diagrams illustrate key processes related to the assessment and handling of

Guazatine acetate.

Phase 1: Foundational & Acute Assessment

Phase 2: Sub-chronic & Genotoxicity

Phase 3: Long-term & Specialized Studies

Phase 4: Risk Assessment

Physicochemical
Characterization

Acute Oral Toxicity
(e.g., Rat LD50)

 informs

Acute Dermal Toxicity
(e.g., Rat/Rabbit LD50)

 informs

Acute Inhalation Toxicity
(e.g., Rat LC50)

 informs

Skin & Eye Irritation

 informs

Sub-chronic Toxicity
(e.g., 90-day feeding study)

Genotoxicity Screening
(e.g., Ames, Micronucleus)

Chronic Toxicity
(e.g., 2-year feeding study) Carcinogenicity Bioassay

Risk Assessment
(NOEL/ADI Determination)

Reproductive & Developmental
Toxicity

ADME Studies
(Metabolism & Kinetics)
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Caption: General workflow for toxicological assessment of a chemical substance.
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2. Select & Don PPE

5. Post-Handling Procedures
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Handling Guazatine Acetate

1. Review Safety Data Sheet (SDS)
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3. Use Engineering Controls
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Eye/Face Protection
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4. Perform Work
(Avoid dust/aerosol generation)

Decontaminate Work Area

6. Storage
(Tightly closed, locked, ventilated area)

Wash Hands & Exposed Skin

Remove PPE Correctly

7. Waste Disposal
(As hazardous waste per regulations)

End
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Caption: Logical flow for the safe handling of Guazatine acetate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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